Cas no 129521-48-8 (3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]-)

• Product Name: 3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]-
• CAS No: 129521-48-8
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 177957
• PubChem ID: 3075980
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,4-ethyl-2,4-dihydro-5-[3-(trifluoromethyl)phenyl]-
• 4-ethyl-3-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-5-one
• 4-ethyl-5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-ol
• 4H-1,2,4-triazol-3-ol, 4-ethyl-5-[3-(trifluoromethyl)phenyl]-
• 2,4-Dihydro-4-ethyl-5-(3-(trifluoromethyl)phenyl)-3H-1,2,4-triazol-3-one
• 129521-48-8
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-ethyl-5-(3-(trifluoromethyl)phenyl)-
• DTXSID40156191
• CHEMBL96690
• BRN 4195873

• Inchi： 1S/C11H10F3N3O/c1-2-17-9(15-16-10(17)18)7-4-3-5-8(6-7)11(12,13)14/h3-6H,2H2,1H3,(H,16,18)
• InChI Key： MTGXJWRECSAOKX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=NNC(N1CC)=O)(F)F

Computed Properties

• Exact Mass: 257.0777
• Monoisotopic Mass: 257.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.556
• PSA: 50.94